Cas no 497147-41-8 (1H-Pyrrole,1-(1-oxopentyl)-(9CI))

• Product Name: 1H-Pyrrole,1-(1-oxopentyl)-(9CI)
• CAS No: 497147-41-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1017695
• PubChem ID: 45088306
• Update Time: 2025-04-20

1H-Pyrrole,1-(1-oxopentyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(1-oxopentyl)-(9CI)
• 497147-41-8
• 1H-Pyrrole, 1-(1-oxopentyl)-
• 1-(1H-Pyrrol-1-yl)pentan-1-one
• DB-268076

• Inchi： 1S/C9H13NO/c1-2-3-6-9(11)10-7-4-5-8-10/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： ITECNXNQETYOSJ-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N1C=CC=C1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles